Cas no 1446654-86-9 (1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(3-phenyl-2-thienyl)-)

• Product Name: 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(3-phenyl-2-thienyl)-
• CAS No: 1446654-86-9
• MF: C₁₆H₁₉BO₂S
• MW: 286.196863412857
• MDL: MFCD18379691
• CID: 5150977
• Update Time: 2026-03-03

1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(3-phenyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(3-phenyl-2-thienyl)-

• MDL： MFCD18379691
• Inchi： 1S/C16H19BO2S/c1-15(2)16(3,4)19-17(18-15)14-13(10-11-20-14)12-8-6-5-7-9-12/h5-11H,1-4H3
• InChI Key： BEBGZFPHIHLLRL-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1SC=CC=1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(3-phenyl-2-thienyl)-

1,3,2-Dioxaborolane, 4,4,5,5-Tetramethyl-2-(3-Phenyl-2-Thienyl)-: A Comprehensive Overview

The compound with CAS No 1446654-86-9, commonly referred to as 1,3,2-dioxaborolane, 4,4,5,5-tetramethyl-2-(3-phenyl-2-thienyl)-, is a fascinating molecule with significant applications in organic synthesis and materials science. This compound belongs to the class of dioxaborolanes, which are known for their unique chemical properties and reactivity. The structure of this molecule incorporates a dioxaborolane ring system with tetramethyl substituents and a phenylthienyl group attached at the 2-position. This combination of functional groups makes it a versatile building block in modern organic chemistry.

Dioxaborolanes are boron-containing heterocycles that have garnered considerable attention due to their ability to participate in various cycloaddition reactions. The presence of the phenylthienyl group in this compound introduces additional electronic and steric effects, enhancing its reactivity in specific transformations. Recent studies have highlighted its potential as a precursor for the synthesis of complex aromatic systems and functional materials.

The synthesis of 1,3,2-dioxaborolane derivatives has been optimized through various methodologies. One notable approach involves the use of transition metal catalysts to facilitate the formation of the dioxaborolane ring system. These methods not only improve yield but also allow for greater control over the stereochemistry of the product. The incorporation of tetramethyl substituents in this compound serves to stabilize the molecule and modulate its electronic properties, making it suitable for a wide range of applications.

In terms of applications, this compound has found utility in the construction of biologically active molecules and advanced materials. Its ability to undergo [n + m] cycloaddition reactions with other heterocyclic systems has been exploited in the development of novel pharmaceutical agents. Additionally, the phenylthienyl group imparts aromaticity and conjugation to the molecule, which is advantageous in optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

Recent research has focused on leveraging the unique properties of dioxaborolane derivatives in cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures with high precision. The presence of boron atoms in the dioxaborolane ring enables efficient coupling with aryl halides under mild conditions, making this compound an invaluable tool in modern synthetic chemistry.

Furthermore, the tetramethyl substitution pattern on the dioxaborolane ring has been shown to influence its solubility and thermal stability. These properties are critical for applications in materials science where robustness and processability are essential. For instance, this compound has been used as a precursor for synthesizing high-performance polymers with tailored electronic properties.

The integration of phenylthienyl groups into dioxaborolane frameworks has also opened new avenues for exploring supramolecular chemistry. The aromatic nature of these groups facilitates π–π interactions and hydrogen bonding networks, which can be harnessed for designing self-assembling systems and stimuli-responsive materials.

In conclusion,1,3,2-dioxaborolane derivatives, particularly those with tetramethyl substitution patterns and phenylthienyl groups, represent a promising class of compounds with diverse applications across multiple disciplines. Their unique chemical properties and reactivity make them indispensable tools for advancing organic synthesis and materials science research.